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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-5-pyrimidinol

Cat. No.: B126618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Hydroxyphenyl)-5-pyrimidinol is a heterocyclic organic compound that has garnered

interest within the scientific community, particularly in the fields of medicinal chemistry and drug

development. Its structure, featuring both a hydroxyphenyl group and a pyrimidinol core,

suggests potential for diverse biological activities. This technical guide provides a

comprehensive overview of the known physicochemical characteristics of 2-(4-
Hydroxyphenyl)-5-pyrimidinol, detailed experimental protocols for their determination, and an

exploration of its potential biological significance.

Physicochemical Properties
The physicochemical properties of a compound are critical in drug discovery and development,

influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following

tables summarize the key physicochemical data for 2-(4-Hydroxyphenyl)-5-pyrimidinol.
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Property Value Source

Molecular Formula C₁₀H₈N₂O₂ [1][2]

Molecular Weight 188.18 g/mol [1][2]

CAS Number 142172-97-2 [1][2]

Appearance Solid, powder or crystals [1][2]

SMILES Oc1ccc(cc1)c2ncc(O)cn2 [2][3]

InChI

1S/C10H8N2O2/c13-8-3-1-

7(2-4-8)10-11-5-9(14)6-12-

10/h1-6,13-14H

[2]

InChI Key
BKOPBDRWHKDPPN-

UHFFFAOYSA-N
[2][3]

Experimental and Predicted Physicochemical Data
Property Value Type Source

Melting Point 235-240 °C Experimental [1][2][4]

238 °C Experimental [3]

Boiling Point 295.9 ± 32.0 °C Predicted [4]

Density 1.363 ± 0.06 g/cm³ Predicted [4]

pKa 6.75 ± 0.36 Predicted [4]

Solubility
No quantitative data

available
-

logP
No quantitative data

available
-

Storage Temperature Room temperature - [1][2]

Biological Activity and Potential Signaling Pathways
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While specific biological studies on 2-(4-Hydroxyphenyl)-5-pyrimidinol are limited, its

structural motifs and the activities of related compounds provide insights into its potential

therapeutic applications.

Antioxidant Properties
The presence of phenolic hydroxyl groups suggests that 2-(4-Hydroxyphenyl)-5-pyrimidinol
may possess antioxidant properties.[5] Phenolic compounds are known to act as free radical

scavengers, which can help mitigate oxidative stress implicated in various diseases.[6] The

antioxidant capacity of pyrimidine derivatives has been evaluated in numerous studies, often

utilizing assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging method.

[6]

Potential as a STAT6 Inhibitor
Structurally similar compounds, specifically 2-{[2-(4-hydroxyphenyl)ethyl]amino}pyrimidine-5-

carboxamide derivatives, have been identified as potent inhibitors of Signal Transducer and

Activator of Transcription 6 (STAT6).[7] STAT6 is a key transcription factor in the signaling

pathway of interleukin-4 (IL-4) and interleukin-13 (IL-13), which are crucial for T-helper type 2

(Th2) cell differentiation and the inflammatory response.[1][3] Inhibition of the STAT6 pathway

is a therapeutic strategy for allergic conditions like asthma and atopic dermatitis.[7][8] Given

the structural similarities, 2-(4-Hydroxyphenyl)-5-pyrimidinol could be investigated as a

scaffold for the development of novel STAT6 inhibitors.

Role in Drug Development
This compound is recognized as a versatile intermediate in the synthesis of pharmaceuticals,

particularly for neurological and oncological targets.[5] Its stability and solubility characteristics

are advantageous for formulation development.[5]

Experimental Protocols
Detailed and standardized experimental protocols are essential for the accurate determination

and comparison of physicochemical properties. The following sections describe standard

methodologies for key parameters.
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This method is based on visually observing the temperature at which a solid sample transitions

to a liquid phase within a capillary tube.

Apparatus:

Melting point apparatus with a heating block and temperature control.

Glass capillary tubes (sealed at one end).

Thermometer or digital temperature probe.

Spatula.

Mortar and pestle (optional, for sample grinding).

Procedure:

Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,

gently grind the crystals in a mortar.

Loading the Capillary Tube: Invert the open end of a capillary tube into the powdered

sample. A small amount of solid will be packed into the tube.

Tap the sealed end of the capillary tube on a hard surface to pack the solid down into the

bottom. The packed sample height should be 2-3 mm.

Measurement: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Set the heating rate to a rapid setting to approach the expected melting point, then reduce

the heating rate to 1-2 °C per minute approximately 15-20 °C below the expected melting

point.

Observe the sample through the magnifying lens. Record the temperature at which the first

drop of liquid appears (onset of melting) and the temperature at which the entire sample

becomes a clear liquid (completion of melting). This range is the melting point of the sample.

Workflow for Melting Point Determination
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Sample Preparation

Measurement

Dry and powder the sample

Load sample into capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat rapidly to ~15-20°C below expected MP

Reduce heating rate to 1-2°C/min

Observe and record temperature range of melting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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